Cas no 1186103-60-5 ((1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL)

(1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-ol is a chiral cyclopentanol derivative characterized by its hydroxymethyl and methylidene functional groups. This compound serves as a valuable intermediate in organic synthesis, particularly for the construction of stereochemically complex molecules. The presence of both hydroxyl groups enhances its reactivity in selective functionalization reactions, while the methylidene moiety offers versatility for further derivatization. Its defined stereochemistry at the C1 position makes it useful in asymmetric synthesis and pharmaceutical applications. The compound’s structural features also lend potential utility in polymer chemistry and ligand design. High purity grades ensure consistent performance in research and industrial processes.
(1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL structure
1186103-60-5 structure
Product Name:(1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL
CAS No:1186103-60-5
MF:C7H12O2
MW:128.168982505798
CID:6792562
PubChem ID:102418238
Update Time:2025-06-13

(1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(hydroxymethyl)-2-methylene-cyclopentanol
    • 1186103-60-5
    • F96722
    • (R)-1-(Hydroxymethyl)-2-methylenecyclopentan-1-ol
    • (1R)-1-(HYDROXYMETHYL)-2-METHYLIDENECYCLOPENTAN-1-OL
    • (1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL
    • Inchi: 1S/C7H12O2/c1-6-3-2-4-7(6,9)5-8/h8-9H,1-5H2/t7-/m0/s1
    • InChI Key: ODHOQXRDWZSJPZ-ZETCQYMHSA-N
    • SMILES: O[C@@]1(CO)C(=C)CCC1

Computed Properties

  • Exact Mass: 128.083729621g/mol
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 40.5Ų

(1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB591425-100mg
(1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-ol; .
1186103-60-5
100mg
€2474.50 2024-07-20

Additional information on (1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL

Comprehensive Overview of (1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL (CAS No. 1186103-60-5)

(1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL (CAS No. 1186103-60-5) is a chiral cyclopentane derivative with significant potential in pharmaceutical and fine chemical applications. This compound features a unique hydroxymethyl group and a methylidene moiety, making it a versatile intermediate in organic synthesis. Its stereochemistry, particularly the (1R) configuration, is critical for its biological activity and synthetic utility. Researchers and industries are increasingly interested in this compound due to its role in developing novel therapeutics and agrochemicals.

The growing demand for chiral building blocks in drug discovery has spotlighted compounds like (1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL. Its structural framework is amenable to modifications, enabling the creation of derivatives with enhanced properties. For instance, the hydroxyl and methylidene groups can undergo selective reactions, such as oxidation or nucleophilic additions, to yield valuable intermediates. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficiency and atom economy are prioritized.

In the context of pharmaceutical research, CAS No. 1186103-60-5 has been explored for its potential in designing enzyme inhibitors and receptor modulators. The compound's rigid cyclopentane core mimics natural substrates, making it a candidate for targeting metabolic pathways. Recent studies highlight its utility in asymmetric catalysis, where its chiral center influences stereoselective transformations. Such applications are particularly relevant to the development of next-generation APIs (Active Pharmaceutical Ingredients).

From a synthetic chemistry perspective, the compound's stability under various conditions makes it a reliable precursor. Its methylidenecyclopentan-1-OL scaffold is structurally similar to bioactive natural products, such as terpenoids and prostaglandins. This resemblance has spurred interest in using (1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL as a starting material for natural product analogs. Additionally, its compatibility with microwave-assisted synthesis and flow chemistry techniques underscores its relevance in modern lab practices.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, CAS No. 1186103-60-5 exhibits low toxicity and biodegradability, aligning with REACH and FDA guidelines. This profile makes it attractive for industries aiming to reduce their environmental footprint while maintaining high-performance standards. Furthermore, its synthesis can be optimized using catalytic methods, minimizing waste and energy consumption.

In summary, (1R)-1-(Hydroxymethyl)-2-methylidenecyclopentan-1-OL (CAS No. 1186103-60-5) represents a convergence of innovation and practicality in chemical research. Its applications span drug development, material science, and sustainable manufacturing, addressing key challenges in these fields. As the scientific community continues to explore its potential, this compound is poised to become a cornerstone in advanced synthetic strategies.

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